1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C25H29N5O4S/c1-32-20-7-5-19(6-8-20)29-10-12-30(13-11-29)23-15-25(27-17-26-23)35-16-24(31)28-18-4-9-21(33-2)22(14-18)34-3/h4-9,14-15,17H,10-13,16H2,1-3H3,(H,28,31)
• InChI Key: PWVUARNPNMATHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3=CC(=NC=N3)SCC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H29N5O4S
• Molecular Weight: 495.6 g/mol

Description

1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine, also known as JNJ-42165279, is a novel piperidine-based compound that has been developed as a potential therapeutic agent for the treatment of various diseases. This compound has been extensively studied in preclinical models, and its potential applications in the field of scientific research have been widely recognized.

Mechanism of Action

The exact mechanism of action of 1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the 5-HT2A receptor. It is also thought to modulate the activity of the adrenergic α2C receptor.
Biochemical and Physiological Effects:
1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the striatum, which may be responsible for its potential antipsychotic effects. It has also been shown to decrease the release of norepinephrine, which may be responsible for its potential anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine is its potential as a tool for studying the dopamine system. It has been shown to selectively target the dopamine D2 receptor, which may make it useful for studying the role of this receptor in various biological processes. However, one limitation of 1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine is its relatively low potency compared to other compounds that target the dopamine system.

Future Directions

There are several future directions for research on 1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine. One area of interest is its potential as a treatment for various psychiatric disorders, including schizophrenia and anxiety disorders. Another area of interest is its potential as a tool for studying the dopamine system in various biological processes. Additionally, further research is needed to fully understand the mechanism of action of 1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine and its potential effects on other biological systems.

Synthesis Methods

The synthesis of 1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine involves the reaction of 1-(2,6-difluorobenzoyl)piperidine with 3-(pyrrolidin-1-ylcarbonyl)phenol in the presence of a base. The reaction yields the desired product in good yields and with high purity.

Scientific Research Applications

1-(2,6-Difluorobenzoyl)-3-{[3-(pyrrolidin-1-ylcarbonyl)phenoxy]methyl}piperidine has been shown to have potential applications in the field of scientific research. It has been studied extensively for its effects on various biological systems, including the central nervous system, cardiovascular system, and immune system. It has been shown to modulate the activity of various receptors, including the dopamine D2 receptor, the 5-HT2A receptor, and the adrenergic α2C receptor.